Cas no 23674-49-9 (N-(2-Acetylcyclohex-1-en-1-yl)benzamide)

• Product Name: N-(2-Acetylcyclohex-1-en-1-yl)benzamide
• CAS No: 23674-49-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD00588603
• CID: 4711630
• Update Time: 2025-05-19

N-(2-Acetylcyclohex-1-en-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetylcyclohex-1-en-1-yl)benzamide
• STK749960
• N-(2-acetylcyclohexen-1-yl)benzamide
• N-(2-acetylcyclohex-1-enyl)benzamide
• N~1~-(2-acetyl-1-cyclohexenyl)benzamide
• ST4012625
• benzamide, N-(2-acetyl-1-cyclohexen-1-yl)-
• A0653/0030362
• N-(2-Acetylcyclohex-1-en-1-yl)benzamide

• MDL： MFCD00588603
• Inchi： 1S/C15H17NO2/c1-11(17)13-9-5-6-10-14(13)16-15(18)12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3,(H,16,18)
• InChI Key： PPZVJUASUWWBBD-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(CCCC1)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-Acetylcyclohex-1-en-1-yl)benzamide

Introduction to N-(2-Acetylcyclohex-1-en-1-yl)benzamide (CAS No: 23674-49-9)

N-(2-Acetylcyclohex-1-en-1-yl)benzamide (CAS No: 23674-49-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This molecule, characterized by its acetylated cyclohexenyl and benzamide moieties, presents a promising scaffold for the development of novel therapeutic agents.

The chemical structure of N-(2-Acetylcyclohex-1-en-1-yl)benzamide consists of a cyclohexene ring substituted with an acetyl group at the 2-position, linked to a benzamide moiety. This configuration not only imparts distinct electronic and steric properties but also opens up diverse possibilities for chemical modifications and functionalization. The presence of both the cyclohexenyl and benzamide groups suggests potential interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(2-Acetylcyclohex-1-en-1-yl)benzamide. Studies have indicated that this compound may exhibit various biological activities, including anti-inflammatory, analgesic, and potentially anticancer effects. The benzamide moiety is particularly known for its role in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. Additionally, the cyclohexenyl group can contribute to the molecule's solubility and bioavailability, which are crucial factors in drug design.

One of the most compelling aspects of N-(2-Acetylcyclohex-1-en-1-yl)benzamide is its potential as a lead compound for further derivatization. Researchers have been investigating various derivatives of this molecule to enhance its pharmacological efficacy and reduce any potential side effects. For instance, modifications to the acetyl group or the benzamide moiety have shown promising results in preclinical studies. These modifications not only improve the compound's biological activity but also enhance its metabolic stability, making it more suitable for therapeutic applications.

The synthesis of N-(2-Acetylcyclohex-1-en-1-yl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the acylation of a cyclohexenone derivative with an amide-forming agent, followed by purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic profile of N-(2-Acetylcyclohex-1-en-1-yl)benzamide is another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy. Additionally, computational modeling techniques have been employed to simulate the interactions between N-(2-Acetylcyclohex-1-en-1-yl)benzamide and biological targets, providing valuable insights into its mechanism of action.

In conclusion, N-(2-Acetylcyclohex-1-en-1-yl)benzamide (CAS No: 23674-49-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new derivatives and applications, this compound is poised to play a crucial role in advancing our understanding of drug design and development.